Cas no 30459-70-2 (2-Methyl-4-nitrobenzoyl Chloride)

• Product Name: 2-Methyl-4-nitrobenzoyl Chloride
• CAS No: 30459-70-2
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• MDL: MFCD16117659
• CID: 1443188
• PubChem ID: 12846485
• Update Time: 2025-05-25

2-Methyl-4-nitrobenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-methyl-4-nitro-
• 2-methyl-4-nitroBenzoyl chloride
• 2-Methyl-4-nitrobenzoylchloride
• ZB1807
• 30459-70-2
• AKOS011107090
• o-Toluoyl chloride, 4-nitro-
• 5QGJ24W3A9
• MFCD16117659
• DTXSID30511351
• EN300-113061
• LMDIDOFTXQERLH-UHFFFAOYSA-N
• 2-Methyl-4-nitro-benzoyl chloride
• 4-Nitro-2-methylbenzoyl chloride
• DA-25874
• A849903
• SCHEMBL1291507
• 2-Methyl-4-nitrobenzoyl Chloride

• MDL： MFCD16117659
• Inchi： 1S/C8H6ClNO3/c1-5-4-6(10(12)13)2-3-7(5)8(9)11/h2-4H,1H3
• InChI Key： LMDIDOFTXQERLH-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.00368
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 34 ºC
• Solubility: Very slightly soluble (0.94 g/l) (25 º C),
• PSA: 60.21

Additional information on 2-Methyl-4-nitrobenzoyl Chloride

Research Brief on 2-Methyl-4-nitrobenzoyl Chloride (CAS: 30459-70-2): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-Methyl-4-nitrobenzoyl Chloride (CAS: 30459-70-2) is a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential clinical implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Methyl-4-nitrobenzoyl Chloride as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer cells. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against the MDM2-p53 interaction, a well-known therapeutic target in oncology. The findings suggest that 2-Methyl-4-nitrobenzoyl Chloride-derived compounds could serve as promising candidates for further preclinical development.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the use of 2-Methyl-4-nitrobenzoyl Chloride in the design of antimicrobial agents. The study reported the synthesis of a series of nitrobenzamide derivatives, which showed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed the enhanced efficacy to the nitro group's ability to disrupt bacterial cell wall synthesis, underscoring the compound's versatility in drug design.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Methyl-4-nitrobenzoyl Chloride have been reported in Organic Process Research & Development. A novel, cost-effective method involving catalytic nitration and subsequent chlorination was described, achieving high yields (>85%) and purity (>98%). This development is expected to facilitate the broader application of the compound in industrial-scale pharmaceutical manufacturing.

In conclusion, 2-Methyl-4-nitrobenzoyl Chloride (CAS: 30459-70-2) continues to be a valuable building block in chemical biology and pharmaceutical research. Its role in the synthesis of bioactive molecules, coupled with recent methodological improvements, positions it as a critical component in the development of next-generation therapeutics. Future research should focus on optimizing its derivatives for enhanced pharmacokinetic properties and reduced toxicity profiles.